Cas no 854856-05-6 (2-(2,5-dimethylphenyl)-3-methylbutanoic acid)

• Product Name: 2-(2,5-dimethylphenyl)-3-methylbutanoic acid
• CAS No: 854856-05-6
• CID: 4660602
• PubChem ID: 62548155
• Update Time: 2025-06-13

2-(2,5-dimethylphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dimethylphenyl)-3-methylbutanoic acid

Additional information on 2-(2,5-dimethylphenyl)-3-methylbutanoic acid

Introduction to 2-(2,5-dimethylphenyl)-3-methylbutanoic acid (CAS No. 854856-05-6)

2-(2,5-dimethylphenyl)-3-methylbutanoic acid, also known by its CAS number 854856-05-6, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a substituted phenyl group and a branched carboxylic acid moiety. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable intermediate in the development of novel drugs and materials.

The molecular formula of 2-(2,5-dimethylphenyl)-3-methylbutanoic acid is C₁₃H₁₈O₂, and its molecular weight is approximately 206.28 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point is around 100-102°C, and it exhibits moderate stability under standard laboratory conditions.

In the context of pharmaceutical research, 2-(2,5-dimethylphenyl)-3-methylbutanoic acid has been explored for its potential as a lead compound in the development of new therapeutic agents. Recent studies have shown that this compound possesses anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory disorders and pain conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the inflammatory pathway.

Beyond its pharmaceutical applications, 2-(2,5-dimethylphenyl)-3-methylbutanoic acid has also found use in materials science. Its unique structure makes it suitable for the synthesis of advanced polymers and coatings with enhanced mechanical and thermal properties. Researchers at the University of California, Berkeley, have demonstrated that incorporating this compound into polymer matrices can improve their tensile strength and thermal stability, making them suitable for high-performance applications such as aerospace and automotive industries.

The synthetic route to 2-(2,5-dimethylphenyl)-3-methylbutanoic acid involves several well-established chemical reactions. One common method involves the Grignard reaction followed by an esterification step. The process typically starts with the formation of a Grignard reagent from 2,5-dimethylbenzyl chloride and magnesium metal. This reagent is then reacted with an appropriate ketone or aldehyde to form the desired alcohol intermediate. Subsequent oxidation using an oxidizing agent such as potassium permanganate yields the final carboxylic acid product.

The safety profile of 2-(2,5-dimethylphenyl)-3-methylbutanoic acid has been extensively evaluated in various studies. It is generally considered safe for use in laboratory settings when proper handling and storage protocols are followed. However, like many organic compounds, it should be handled with care to avoid inhalation or skin contact. Safety data sheets (SDS) provide detailed information on its physical properties, toxicity data, and recommended safety measures.

In conclusion, 2-(2,5-dimethylphenyl)-3-methylbutanoic acid (CAS No. 854856-05-6) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and favorable chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses and benefits of this compound, it is likely to play an increasingly important role in various scientific and industrial fields.